Cas no 66224-00-8 (1,1''-[oxybis(ethane-2,1-diyloxy)]bis(2-methoxybenzene))

• Product Name: 1,1''-[oxybis(ethane-2,1-diyloxy)]bis(2-methoxybenzene)
• CAS No: 66224-00-8
• MF: C₁₈H₂₂O₅
• MW: 318.364285945892
• CID: 963516
• PubChem ID: 300690
• Update Time: 2025-04-19

1,1''-[oxybis(ethane-2,1-diyloxy)]bis(2-methoxybenzene) Chemical and Physical Properties

Names and Identifiers

• 1,1''-[oxybis(ethane-2,1-diyloxy)]bis(2-methoxybenzene)
• 1-methoxy-2-[2-[2-(2-methoxyphenoxy)ethoxy]ethoxy]benzene
• 1,5-bis(o-methoxyphenoxy)-3-oxapentane
• 1,7-Bis-(2-methoxy-phenyl)-1,4,7-trioxaheptan
• 1,7-bis(2-methoxyphenyl)-1,4,7-trioxaheptane
• 1-methoxy-2-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}benzene
• 2,2'-< 3-oxapentane-1,5-diylbis(oxy)diyl> dianisole
• AC1L6WUL
• Bis-[2-(2-methoxy-phenoxy)-aethyl]-aether
• bis-[2-(2-methoxy-phenoxy)-ethyl]-ether
• CBMicro_004413
• NSC175881
• SMSF0012932
• STL089763
• SureCN8977149
• 66224-00-8
• Z56763305
• SR-01000226702-1
• CB06313
• SCHEMBL8977149
• DTXSID90306361
• 1,1'-[oxybis(2,1-ethanediyloxy)]bis(2-methoxybenzene)
• BIM-0004205.P001
• AKOS001032220
• NSC-175881
• Bis[2-(2-methoxyphenoxy)ethyl] ether
• 1,1'-[oxybis(ethane-2,1-diyloxy)]bis(2-methoxybenzene)
• SR-01000226702
• ST50759461

• Inchi： 1S/C18H22O5/c1-19-15-7-3-5-9-17(15)22-13-11-21-12-14-23-18-10-6-4-8-16(18)20-2/h3-10H,11-14H2,1-2H3
• InChI Key： QJACOBOANHYHOM-UHFFFAOYSA-N
• SMILES： O(CCOC1C=CC=CC=1OC)CCOC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 318.14676
• Monoisotopic Mass: 318.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.15
• LogP: 3.17820